Cas no 1251545-75-1 (N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine)

• Product Name: N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine
• CAS No: 1251545-75-1
• MF: C₁₈H₁₇N₅O₅
• MW: 383.358083486557
• CID: 6231508
• PubChem ID: 49669521
• Update Time: 2025-10-21

N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine
• AKOS024517379
• 1251545-75-1
• 2-N-(1,3-benzodioxol-5-ylmethyl)-4-N-(furan-2-ylmethyl)-6-methyl-5-nitropyrimidine-2,4-diamine
• N2-(benzo[d][1,3]dioxol-5-ylmethyl)-N4-(furan-2-ylmethyl)-6-methyl-5-nitropyrimidine-2,4-diamine
• N2-[(2H-1,3-benzodioxol-5-yl)methyl]-N4-[(furan-2-yl)methyl]-6-methyl-5-nitropyrimidine-2,4-diamine
• F5736-0409
• VU0519376-1

• Inchi： 1S/C18H17N5O5/c1-11-16(23(24)25)17(19-9-13-3-2-6-26-13)22-18(21-11)20-8-12-4-5-14-15(7-12)28-10-27-14/h2-7H,8-10H2,1H3,(H2,19,20,21,22)
• InChI Key： ZLGMCFUYKZLZCL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC1=NC(C)=C(C(=N1)NCC1=CC=CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 383.12296866g/mol
• Monoisotopic Mass: 383.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 127Ų

Additional information on N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine

Comprehensive Analysis of N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine (CAS No. 1251545-75-1)

The compound N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine (CAS No. 1251545-75-1) is a structurally complex pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This molecule features a unique combination of a benzodioxole moiety, a furan ring, and a nitropyrimidine core, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular formula and intricate structure suggest potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

In the context of current scientific trends, the search for small-molecule modulators and heterocyclic compounds has surged, driven by the demand for innovative therapeutic agents. The presence of both benzodioxole and furan groups in this compound aligns with the growing focus on privileged scaffolds in drug design. These structural motifs are frequently explored for their ability to enhance pharmacokinetic properties and target specificity. Researchers often inquire about the synthetic routes for such compounds, as well as their structure-activity relationships (SAR), which are critical for optimizing their efficacy and safety profiles.

The nitropyrimidine core of N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine is particularly noteworthy. Pyrimidine derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The nitro group at the 5-position of the pyrimidine ring may contribute to electron-withdrawing effects, potentially influencing the compound's reactivity and binding affinity. This has led to increased interest in its potential as a lead compound for further derivatization and optimization.

From a synthetic chemistry perspective, the preparation of N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine involves multi-step reactions, often starting from commercially available precursors. Key steps may include nucleophilic substitution, reductive amination, and nitration reactions. The compound's purity and yield are critical factors, as impurities can significantly impact its biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing and validating its structure.

In the realm of drug discovery, the compound's potential as a kinase inhibitor or GPCR modulator has been a topic of speculation. Kinases and GPCRs are prominent targets in the treatment of various diseases, including cancer and neurological disorders. The benzodioxole and furan moieties may confer selectivity for specific protein targets, making this compound a candidate for further high-throughput screening and in vitro assays. Researchers are also keen to explore its ADME (absorption, distribution, metabolism, and excretion) properties, which are crucial for determining its suitability as a drug candidate.

Environmental and regulatory considerations are also important when working with such compounds. While N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine is not classified as a hazardous material, proper handling and disposal protocols should always be followed to ensure safety. The compound's stability under various conditions, such as temperature and pH, is another area of interest for both industrial and academic researchers.

In conclusion, N2-(2H-1,3-benzodioxol-5-yl)methyl-N4-(furan-2-yl)methyl-6-methyl-5-nitropyrimidine-2,4-diamine (CAS No. 1251545-75-1) represents a fascinating example of modern heterocyclic chemistry with potential applications in drug discovery. Its unique structure, combined with the growing demand for targeted therapies and small-molecule drugs, positions it as a compound worthy of further investigation. As research continues, insights into its mechanism of action and therapeutic potential will undoubtedly emerge, contributing to the broader field of medicinal chemistry.